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Compound of Interest

Compound Name: 1-Bromo-4-tert-butylbenzene

Cat. No.: B1210543

Essential Safety and Handling Guide for 1-
Bromo-4-tert-butylbenzene

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the use of 1-Bromo-4-tert-butylbenzene, a common intermediate in organic
synthesis. Adherence to these protocols is critical for ensuring laboratory safety and
operational integrity.

Chemical Identifier:

e Name: 1-Bromo-4-tert-butylbenzene
o CAS Number: 3972-65-4

e Molecular Formula: CioH13Br

Hazard Summary: This chemical is considered hazardous and is classified as causing skin
irritation (Category 2), serious eye irritation (Category 2), and may cause respiratory irritation.

[1][]

Personal Protective Equipment (PPE)
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The following table summarizes the required personal protective equipment for handling 1-

Bromo-4-tert-butylbenzene. A site-specific risk assessment may necessitate additional

protection.

PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety
goggles.[3] A face shield may

be required for splash hazards.

To protect eyes from splashes

and vapors.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). Thicker gloves
(=3 mm) are recommended
where there is a risk of

abrasion or puncture.[4]

To prevent skin contact and
absorption. This compound

can cause skin irritation.[1][4]

Body Protection

A flame-resistant lab coat worn
over personal clothing that
covers the legs. APVC apron

is also recommended.[4]

To protect the skin from
accidental spills and

contamination.

Respiratory Protection

All handling should be
conducted in a certified
chemical fume hood to prevent
inhalation of vapors.[3] If a
fume hood is not available, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be

used.

To prevent respiratory tract

irritation.[1]

Operational Plan: Step-by-Step Handling Protocol

Strict adherence to the following experimental workflow is mandatory when working with 1-

Bromo-4-tert-butylbenzene.
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e Preparation:

o

Conduct a thorough risk assessment for the planned experiment.

[¢]

Ensure all necessary PPE is available and in good condition.

[¢]

Verify that the chemical fume hood is operational and has a current certification.

[e]

Have an appropriate spill kit readily accessible.

e Handling:

[¢]

Don all required PPE before entering the designated work area.

[¢]

Handle the chemical exclusively within a certified chemical fume hood.

[e]

Avoid all personal contact, including inhalation of vapors.[4]

o

Do not eat, drink, or smoke in the handling area.[4]

[¢]

Wash hands thoroughly after handling.[1]

e Storage:
o Store in a cool, dry, and well-ventilated area.[3][5]
o Keep the container tightly closed.[4]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

Disposal Plan

Proper disposal of 1-Bromo-4-tert-butylbenzene and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type

Disposal Method

Rationale

Unused or Waste Chemical

Dispose of contents/container
to an approved waste disposal
plant in accordance with local,

state, and federal regulations.

[1]14]

To ensure safe and
environmentally responsible
disposal of hazardous

chemical waste.

Contaminated Labware and
PPE

Disposable items (e.g., gloves,
weighing paper) should be
placed in a sealed, labeled
container for hazardous waste
disposal. Reusable glassware
must be decontaminated

before washing.

To prevent cross-
contamination and ensure the
safety of personnel handling

the waste.

Spills

For minor spills, absorb with an
inert material (e.g., sand,
vermiculite) and place in a
suitable, labeled container for
disposal.[1][4] For major spills,
evacuate the area and contact

emergency services.

To contain and safely clean up
accidental releases of the

chemical.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-Bromo-4-tert-

butylbenzene.
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Safe Handling Workflow for 1-Bromo-4-tert-butylbenzene
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:

Verify Fume Hood

:

Don PPE
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:

Avoid Contact

:

Wash Hands After

Storage Disposal
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Tightly Closed Container Contaminated PPE Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromo-4-tert-butylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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